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Compound of Interest

Compound Name: Acetohydrazide-D3

Cat. No.: B590809

For researchers, scientists, and professionals in drug development, sourcing high-purity stable
isotope-labeled compounds is a critical step in ensuring the accuracy and reliability of
experimental results. This guide provides an in-depth overview of Acetohydrazide-D3,
including a list of suppliers, typical purity specifications, and a general quality control workflow
for such chemical standards.

Acetohydrazide-D3: Anh Overview

Acetohydrazide-D3 is the deuterated form of acetohydrazide, a molecule of interest in various
chemical and pharmaceutical research areas. The incorporation of deuterium isotopes provides
a valuable tool for metabolic studies, pharmacokinetic analysis, and as an internal standard in
mass spectrometry-based quantification.

Suppliers and Purity Specifications

Several chemical suppliers specialize in providing stable isotope-labeled compounds, including
Acetohydrazide-D3, for research and development purposes. While the exact purity can vary
between batches and suppliers, high-quality reference standards typically offer purity of 98% or
higher. The definitive purity and a detailed analysis of any impurities are provided in the lot-
specific Certificate of Analysis (CoA) from the supplier.

Below is a summary of notable suppliers for Acetohydrazide and its deuterated form.
Researchers are encouraged to visit the suppliers' websites for the most current information
and to request a CoA for specific lot numbers.
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Supplier Product Name CAS Number Notes

Labeled as a stable
MedChemExpress Acetohydrazide-d3 1028333-41-6 isotope product for
research use.[1]

Offered as a reference
standard for
_ pharmaceutical
LGC Standards Acetohydrazide-D3 1028333-41-6 ) )
analytical testing. A
Certificate of Analysis

is available.[1][2]

Provides
Acetohydrazide and

) states that every
Simson Pharma

o Acetohydrazide 1068-57-1 compound is
Limited ]
accompanied by a
Certificate of Analysis.
[3]
Santa Cruz ) A biochemical for
) Acetohydrazide 1068-57-1 )
Biotechnology proteomics research.
Provides a list of
] chemical vendors for
PubChem Acetohydrazide 1068-57-1

the non-deuterated
form.[4]

Quality Control and Experimental Protocols

Ensuring the purity and identity of chemical standards like Acetohydrazide-D3 is paramount. A
comprehensive quality control (QC) process is essential for any reputable supplier. This
process typically involves a series of analytical tests to confirm the chemical structure, assess
purity, and identify any potential impurities.

A generalized quality control workflow for chemical standards is illustrated below. This process
ensures that the material meets the required specifications before it is released for sale.
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Figure 1. A generalized workflow for the quality control of chemical standards.

Experimental Methodologies for Purity Assessment

While specific protocols are proprietary to each supplier, the purity of Acetohydrazide-D3 is
typically determined using a combination of analytical techniques. The most common methods

include:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
chemical structure and assess the isotopic enrichment of the deuterated compound.

o Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to
confirm the exact mass of the molecule, further verifying its identity.

o Chromatography (HPLC, GC): High-performance liquid chromatography (HPLC) or gas
chromatography (GC) coupled with a suitable detector (e.g., UV, MS) is used to separate
and quantify the main compound from any impurities. The purity is often reported as a
percentage of the main peak area relative to the total peak area.

A logical workflow for the analytical characterization of a chemical standard is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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